Cas no 1267175-13-2 (2-(3-ethoxy-4-methoxyphenyl)cyclopropan-1-amine)

• Product Name: 2-(3-ethoxy-4-methoxyphenyl)cyclopropan-1-amine
• CAS No: 1267175-13-2
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5848215
• PubChem ID: 82228554
• Update Time: 2025-10-18

2-(3-ethoxy-4-methoxyphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-ethoxy-4-methoxyphenyl)cyclopropan-1-amine
• EN300-1830913
• 1267175-13-2

• Inchi： 1S/C12H17NO2/c1-3-15-12-6-8(9-7-10(9)13)4-5-11(12)14-2/h4-6,9-10H,3,7,13H2,1-2H3
• InChI Key： QMLYNOZEBIWYHC-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C=CC(=C1)C1CC1N)OC

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(3-ethoxy-4-methoxyphenyl)cyclopropan-1-amine

2-(3-Ethoxy-4-Methoxyphenyl)cyclopropan-1-amine: A Comprehensive Overview

2-(3-Ethoxy-4-Methoxyphenyl)cyclopropan-1-amine (CAS No. 1267175-13-2) is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound, with its unique structure, has garnered attention due to its potential applications in drug development and as a versatile building block in synthetic chemistry. The molecule consists of a cyclopropane ring attached to an amine group, with a substituted phenyl ring containing ethoxy and methoxy substituents. These features make it a valuable compound for exploring various chemical reactions and biological activities.

The cyclopropane ring in 2-(3-Ethoxy-4-Methoxyphenyl)cyclopropan-1-amine introduces strain into the molecule, which can be harnessed for reactivity in synthetic transformations. Recent studies have highlighted the utility of cyclopropane-containing compounds in asymmetric catalysis and as intermediates in the synthesis of complex natural products. The presence of ethoxy and methoxy groups on the phenyl ring adds electronic diversity, enhancing the compound's ability to participate in a wide range of reactions, including nucleophilic aromatic substitution and cross-coupling reactions.

One of the most promising areas of research involving 2-(3-Ethoxy-4-Methoxyphenyl)cyclopropan-1-amine is its role in drug discovery. The compound's structure allows for modulation of pharmacokinetic properties such as solubility, permeability, and bioavailability. Recent advancements in medicinal chemistry have demonstrated how such compounds can be optimized to target specific biological pathways, making them potential candidates for treating various diseases, including cancer and neurodegenerative disorders.

The synthesis of 2-(3-Ethoxy-4-Methoxyphenyl)cyclopropan-1-amine involves a combination of traditional organic synthesis techniques and modern catalytic methods. Researchers have explored the use of transition metal catalysts to facilitate key steps in its preparation, such as coupling reactions and ring-forming processes. These methods not only enhance the efficiency of synthesis but also pave the way for the scalable production of the compound for industrial applications.

In terms of biological activity, 2-(3-Ethoxy-4-Methoxyphenyl)cyclopropan-1-amine has shown promise in preclinical studies as an inhibitor of certain enzymes associated with inflammatory diseases. Its ability to modulate cellular signaling pathways makes it a valuable tool for studying disease mechanisms and developing therapeutic interventions. Furthermore, ongoing research is focused on understanding the compound's interaction with cellular receptors and its potential for use in targeted drug delivery systems.

From an environmental perspective, the development of sustainable synthetic routes for 2-(3-Ethoxy-4-Methoxyphenyl)cyclopropan-1-amine is a critical area of investigation. Green chemistry principles are being applied to minimize waste generation and reduce the environmental footprint associated with its production. This includes the use of renewable feedstocks, energy-efficient reaction conditions, and recyclable catalysts.

In conclusion, 2-(3-Ethoxy-4-Methoxyphenyl)cyclopropan-1-amine (CAS No. 1267175-13-2) stands out as a multifaceted compound with applications spanning organic synthesis, medicinal chemistry, and environmental sustainability. Its unique structural features and reactivity make it a valuable asset for researchers aiming to push the boundaries of chemical innovation while addressing pressing challenges in health and sustainability.